Cas no 100989-78-4 (2-Decanethiol, 2-methyl-)

• Product Name: 2-Decanethiol, 2-methyl-
• CAS No: 100989-78-4
• MF: C₁₁H₂₄S
• MW: 188.373262405396
• CID: 1130663
• PubChem ID: 19871688
• Update Time: 2025-04-20

2-Decanethiol, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Decanethiol, 2-methyl-
• 2-methyldecane-2-thiol
• GQURPOZJWORWAM-UHFFFAOYSA-N
• DTXSID10600853
• 100989-78-4
• SCHEMBL3624258

• Inchi： 1S/C11H24S/c1-4-5-6-7-8-9-10-11(2,3)12/h12H,4-10H2,1-3H3
• InChI Key： GQURPOZJWORWAM-UHFFFAOYSA-N
• SMILES： SC(C)(C)CCCCCCCC

Computed Properties

• Exact Mass: 188.16002
• Monoisotopic Mass: 188.15987194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 97.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 1Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiols Alkylthiols